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Compound of Interest

Compound Name: PSB-1901

Cat. No.: B12380474 Get Quote

PSB-1901 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of PSB-1901, a potent A2B

adenosine receptor (A2BAR) antagonist.

Frequently Asked Questions (FAQs)
Q1: What is PSB-1901?

PSB-1901 is a high-affinity antagonist for the A2B adenosine receptor (A2BAR). It

demonstrates high potency, with Kᵢ values of 0.0835 nM for human A2BAR and 0.131 nM for

the mouse receptor.[1] Its primary use is in research, particularly in studies related to cancer.[1]

Q2: What is the primary solvent for dissolving PSB-1901?

The recommended solvent for PSB-1901 is Dimethyl Sulfoxide (DMSO).[1][2]

Q3: What is the solubility of PSB-1901 in DMSO?

PSB-1901 has a high solubility in DMSO, reported to be ≥ 100 mg/mL (174.38 mM).[1] It is

important to use freshly opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO

can negatively impact solubility.[1]
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This section addresses common issues that may arise during the handling and use of PSB-
1901.

Issue 1: Product Precipitation in Aqueous Solutions
Symptom: After diluting a DMSO stock solution of PSB-1901 into an aqueous buffer or cell

culture medium, a precipitate is observed either immediately or over time.

Cause: PSB-1901 is poorly soluble in aqueous solutions. While it dissolves readily in 100%

DMSO, dilution into an aqueous environment can cause it to crash out of solution.

Solutions:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is kept as low as possible, ideally below 0.5%, to maintain the solubility of PSB-1901
and minimize solvent toxicity in cellular assays.

Serial Dilutions: Perform serial dilutions of your DMSO stock in the aqueous buffer. This

gradual decrease in solvent concentration can sometimes prevent immediate precipitation.

Use of Surfactants or Co-solvents: For in vivo or other specialized applications, consider the

use of formulations containing surfactants or co-solvents. Please refer to the table below for

common formulation examples that can be adapted for compounds with low water solubility.

Note that these are general suggestions and should be optimized for your specific

experimental setup.

Data Summary
PSB-1901 Solubility

Solvent Solubility
Molar
Concentration

Notes

DMSO ≥ 100 mg/mL 174.38 mM

Use of new,

anhydrous DMSO is

recommended for

optimal solubility.[1]
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Stock Solution Preparation (in DMSO)
Desired Stock
Concentration

Mass of PSB-1901
(1 mg)

Mass of PSB-1901
(5 mg)

Mass of PSB-1901
(10 mg)

1 mM 1.7438 mL 8.7190 mL 17.4380 mL

5 mM 0.3488 mL 1.7438 mL 3.4876 mL

10 mM 0.1744 mL 0.8719 mL 1.7438 mL

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM PSB-1901 Stock
Solution

Weighing: Accurately weigh out the desired amount of solid PSB-1901 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For example,

for 1 mg of PSB-1901, add 0.1744 mL of DMSO to achieve a 10 mM concentration.

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) can be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1]
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Caption: Experimental workflow for using PSB-1901 in cellular assays.
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Caption: Mechanism of action of PSB-1901 as an A2BAR antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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